Cas no 2384254-19-5 (1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2384254-19-5
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• CID: 6420357
• PubChem ID: 165934270
• Update Time: 2025-05-28

1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6497904
• 2384254-19-5
• 1-(trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid
• 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid

• Inchi： 1S/C9H9F6NO3/c10-8(11,12)5(17)16-3-1-2-7(4-16,6(18)19)9(13,14)15/h1-4H2,(H,18,19)
• InChI Key： OUMFMIOEMMREKJ-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(C(C(F)(F)F)=O)CCC1)(F)F

Computed Properties

• Exact Mass: 293.04866212g/mol
• Monoisotopic Mass: 293.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2384254-19-5)

1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2384254-19-5) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetyl and trifluoromethyl groups, contribute to its remarkable chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's piperidine-3-carboxylic acid backbone is a common motif in medicinal chemistry, often associated with enhanced bioavailability and metabolic stability. The incorporation of fluorine atoms, as seen in the trifluoromethyl group, is a strategic approach to improve lipophilicity and binding affinity. This aligns with current trends in drug design, where fluorinated compounds are prioritized for their ability to fine-tune pharmacokinetic profiles. Recent studies highlight the growing demand for such fluorinated building blocks in the synthesis of next-generation therapeutics.

In the context of sustainability and green chemistry, 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid is also being evaluated for its environmental impact. The pharmaceutical industry is under pressure to adopt eco-friendly synthesis routes, and this compound's potential for scalable, low-waste production is a topic of active investigation. Researchers are exploring catalytic methods to minimize the use of hazardous reagents, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

Another area of interest is the compound's role in agrochemical innovation. The trifluoromethyl group is a key feature in many modern pesticides and herbicides, known for their efficacy at lower application rates. As global agriculture faces challenges like resistance development and regulatory restrictions, 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid could serve as a precursor for novel crop protection agents with improved safety profiles.

From a technical perspective, the synthesis and characterization of 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid require advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in research and industrial applications, where consistency is paramount.

The compound's stability under various conditions is another focus area. Understanding its degradation pathways and shelf-life is essential for storage and handling protocols. This is particularly relevant for pharmaceutical manufacturers who must comply with stringent Good Manufacturing Practice (GMP) guidelines. Recent advancements in predictive stability modeling are being applied to compounds like 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid to optimize formulation strategies.

In the realm of intellectual property, 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid has been the subject of several patent applications, reflecting its commercial potential. Companies are investing in proprietary synthesis methods to gain a competitive edge in the market. This underscores the importance of innovation in fine chemical production, where efficiency and cost-effectiveness are driving factors.

Looking ahead, the demand for fluorinated compounds like 1-(Trifluoroacetyl)-3-(trifluoromethyl)piperidine-3-carboxylic acid is expected to rise, fueled by advancements in targeted therapy and precision agriculture. Its versatility as a synthetic intermediate positions it as a critical component in the toolkit of modern chemists. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and food security.